4-(4-Chlorophenoxy)-2-(trifluoromethyl)aniline
Description
4-(4-Chlorophenoxy)-2-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C13H9ClF3NO and its molecular weight is 287.67. The purity is usually 95%.
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Scientific Research Applications
Potential in Nonlinear Optical Materials
4-Chloro-3-(trifluoromethyl)aniline, a compound closely related to 4-(4-Chlorophenoxy)-2-(trifluoromethyl)aniline, has been studied for its applications in nonlinear optical (NLO) materials. This research investigated the compound's vibrational analysis, molecular structure, and its potential for applications in NLO materials, using experimental and theoretical vibrational analysis techniques (Revathi et al., 2017).
Synthesis and Applications in Pesticides and Herbicides
Another study focuses on the synthesis and applications of 2,6-Dichloro-4-Trifluoromethyl Aniline, a derivative of the compound . This chemical serves as an intermediate in the production of high-efficiency, low-toxicity pesticides and new herbicides. The paper reviews the main methods of synthesizing this intermediate and summarizes the characteristics and applications of the derived pesticides and herbicides (Zhou Li-shan, 2002).
Application in Dendrimer Synthesis
Research involving 4-(n-Octyloxy)aniline, a similar compound, has explored its use in the synthesis of dendritic melamines. These dendritic melamines, incorporating 4-(n-Octyloxy)aniline as a peripheral unit, demonstrate interesting structural and supramolecular behaviors. This study provides insights into their synthesis, structure, and potential applications (Morar et al., 2018).
Vibrational Spectroscopic Studies
Vibrational spectroscopic studies of 4-chloro-2-(trifluoromethyl) aniline (a related compound) have been conducted to understand its geometric structure and vibrational characteristics. These studies are crucial for exploring the compound's potential applications in various scientific fields (Arivazhagan et al., 2012).
Applications in Electrochemical Synthesis
A novel polymer based on 4-(2,3-dihydrothieno[3,4-6][1,4][dioxin-5-yl) aniline, a similar compound, has been synthesized and characterized for its use in electrochemical applications. The polymer demonstrates potential in the fabrication of dye-sensitized solar cells, indicating the broad applicability of such compounds in material science (Shahhosseini et al., 2016).
Properties
IUPAC Name |
4-(4-chlorophenoxy)-2-(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClF3NO/c14-8-1-3-9(4-2-8)19-10-5-6-12(18)11(7-10)13(15,16)17/h1-7H,18H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJDSHTMEOISRNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=CC(=C(C=C2)N)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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